Cas no 887361-20-8 (1-(2-Methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid)

• Product Name: 1-(2-Methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• CAS No: 887361-20-8
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 3056477
• PubChem ID: 17389713
• Update Time: 2025-10-28

1-(2-Methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 1-(2-Methoxyethyl)-5-oxo-2-(m-tolyl)pyrrolidine-3-carboxylic acid
• STK894142
• 887361-20-8
• BBL021429
• DTXSID001148566
• 1-(2-Methoxyethyl)-5-oxo-2-(m-tolyl)pyrrolidine-3-carboxylicacid
• 1-(2-methoxyethyl)-2-(3-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• AKOS005144403

• Inchi： 1S/C15H19NO4/c1-10-4-3-5-11(8-10)14-12(15(18)19)9-13(17)16(14)6-7-20-2/h3-5,8,12,14H,6-7,9H2,1-2H3,(H,18,19)
• InChI Key： OBQYFNIPAIEUEY-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)C(C2C=CC=C(C)C=2)N1CCOC

Computed Properties

• Exact Mass: 277.13140809Da
• Monoisotopic Mass: 277.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 492.3±45.0 °C at 760 mmHg
• Flash Point: 251.5±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2-Methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-Methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid

1-(2-Methoxyethyl)-2-(3-Methylphenyl)-5-Oxo-3-Pyrrolidinecarboxylic Acid: A Comprehensive Overview

1-(2-Methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid (CAS No. 887361-20-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound, characterized by its methoxyethyl, methylphenyl, and oxo functionalities, imparts unique properties that make it a valuable candidate for various research and development efforts.

The chemical structure of 1-(2-methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid is defined by its core pyrrolidine ring, which is substituted with a methoxyethyl group at the 1-position, a methylphenyl group at the 2-position, and an oxo group at the 5-position. The carboxylic acid functionality at the 3-position further enhances its reactivity and potential for forming derivatives. This intricate structure provides a foundation for exploring its interactions with biological systems and its potential as a lead compound in drug discovery.

Recent studies have highlighted the biological activities of 1-(2-methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(2-methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and protect neuronal cells from damage induced by neurotoxic agents. This makes it a promising candidate for the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(2-methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid has also been studied to understand its behavior in vivo. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for developing effective oral medications. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

In the context of drug development, 1-(2-methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid has been used as a starting point for synthesizing derivatives with enhanced biological activities. For example, modifications to the methoxyethyl or methylphenyl groups have led to compounds with improved potency and selectivity. These derivatives are currently being evaluated in preclinical studies to assess their potential as novel therapeutic agents.

The synthesis of 1-(2-methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid involves several steps, including the formation of the pyrrolidine ring and subsequent functionalization. Various synthetic routes have been developed to optimize yield and purity, making it accessible for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its use in research and development.

In conclusion, 1-(2-methoxyethyl)-2-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid (CAS No. 887361-20-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing medical treatments for various diseases.